Cas no 557771-59-2 (9-[2-0-Acetyl-3-bromo-3-deoxy-5-0-[(1,1dimethylethyl)diphenylsilyl]-B-D-xylofuranosyl]-9Hpurin-6-amine)

• Product Name: 9-[2-0-Acetyl-3-bromo-3-deoxy-5-0-[(1,1dimethylethyl)diphenylsilyl]-B-D-xylofuranosyl]-9Hpurin-6-amine
• CAS No: 557771-59-2
• MF: C₂₈H₃₂BrN₅O₄Si
• MW: 610.574286460876
• CID: 6969040
• PubChem ID: 11157777
• Update Time: 2025-08-13

9-[2-0-Acetyl-3-bromo-3-deoxy-5-0-[(1,1dimethylethyl)diphenylsilyl]-B-D-xylofuranosyl]-9Hpurin-6-amine Chemical and Physical Properties

Names and Identifiers

• 9-[2-0-Acetyl-3-bromo-3-deoxy-5-0-[(1,1dimethylethyl)diphenylsilyl]-B-D-xylofuranosyl]-9Hpurin-6-amine
• SCHEMBL29832462
• 557771-59-2
• SCHEMBL19128802

• Inchi： 1S/C28H32BrN5O4Si/c1-18(35)37-24-22(29)21(38-27(24)34-17-33-23-25(30)31-16-32-26(23)34)15-36-39(28(2,3)4,19-11-7-5-8-12-19)20-13-9-6-10-14-20/h5-14,16-17,21-22,24,27H,15H2,1-4H3,(H2,30,31,32)/t21-,22+,24-,27-/m1/s1
• InChI Key： VZIAPPYDHZEZJG-JVOXNHGTSA-N
• SMILES： Br[C@@H]1[C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O[C@@H]1CO[Si](C1C=CC=CC=1)(C1C=CC=CC=1)C(C)(C)C)OC(C)=O

Computed Properties

• Exact Mass: 609.14069Da
• Monoisotopic Mass: 609.14069Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 39
• Rotatable Bond Count: 9
• Complexity: 819
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114Ų